Cas no 1292324-44-7 ((3S)-N-methyloxolan-3-amine hydrochloride)

• Product Name: (3S)-N-methyloxolan-3-amine hydrochloride
• CAS No: 1292324-44-7
• MF: C₅H₁₂ClNO
• MW: 137.607880592346
• MDL: MFCD11042651
• CID: 2182019
• PubChem ID: 60145945
• Update Time: 2025-05-20

(3S)-N-methyloxolan-3-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-methyl-(tetrahydro-furan-3-yl)-amine hydrochloride
• (3S)-N-methyloxolan-3-amine,hydrochloride
• (3S)-N-methyloxolan-3-amine hydrochloride
• SCHEMBL17796554
• AKOS024260974
• (3S)-N-methyltetrahydrofuran-3-amine hydrochloride
• (S)-3-methylamino-tetrahydrofuran hydrochloride
• AS-71330
• (3S)-N-methyloxolan-3-amine;hydrochloride
• 3-Furanamine, tetrahydro-N-methyl-, hydrochloride (1:1), (3S)-
• (S)-N-methyltetrahydrofuran-3-amine hydrochloride
• P18535
• AMY37563
• (S)-N-methyltetrahydrofuran-3-aminehydrochloride
• DTXSID80733703
• MFCD11042651
• (3S)-N-METHYLOXOLAN-3-AMINE HCL
• 1292324-44-7
• CS-0053255
• (3S)-N-Methyloxolan-3-amine--hydrogen chloride (1/1)
• DB-258287

• MDL： MFCD11042651
• Inchi： 1S/C5H11NO.ClH/c1-6-5-2-3-7-4-5;/h5-6H,2-4H2,1H3;1H/t5-;/m0./s1
• InChI Key： FHFUVNKNOZMSJF-JEDNCBNOSA-N
• SMILES： Cl.O1CC[C@@H](C1)NC

Computed Properties

• Exact Mass: 137.0607417g/mol
• Monoisotopic Mass: 137.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 56
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

(3S)-N-methyloxolan-3-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydrofurans Tetrahydrofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydrofurans

Additional information on (3S)-N-methyloxolan-3-amine hydrochloride

Introduction to (3S)-N-methyloxolan-3-amine hydrochloride (CAS No. 1292324-44-7)

(3S)-N-methyloxolan-3-amine hydrochloride is a significant compound in the field of pharmaceutical chemistry, known for its unique structural and functional properties. This compound, identified by the CAS number 1292324-44-7, has garnered attention due to its potential applications in drug development and biotechnology. The detailed exploration of its chemical structure, synthesis methods, and emerging research applications provides a comprehensive understanding of its importance in modern medicinal chemistry.

The chemical structure of (3S)-N-methyloxolan-3-amine hydrochloride features a chiral center at the 3-position of the oxolane ring, which is crucial for its biological activity. This stereochemistry contributes to its selective interaction with biological targets, making it a valuable candidate for the development of enantiomerically pure pharmaceuticals. The presence of an amine group and a hydrochloride salt form enhances its solubility and stability, facilitating its use in various pharmaceutical formulations.

In recent years, there has been a growing interest in the synthesis and application of oxolane derivatives due to their versatile biological activities. Research has demonstrated that compounds containing the oxolane ring exhibit properties such as anti-inflammatory, antimicrobial, and anticancer effects. Specifically, (3S)-N-methyloxolan-3-amine hydrochloride has been studied for its potential role in modulating enzymatic pathways involved in cancer progression. Studies have shown that this compound can inhibit specific kinases and other enzymes that are critical for tumor growth and metastasis.

The synthesis of (3S)-N-methyloxolan-3-amine hydrochloride involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high enantiomeric purity. One common synthetic route includes the reduction of a corresponding nitrile derivative followed by chiral resolution using diastereomeric salts. Advances in catalytic methods, such as asymmetric hydrogenation, have improved the efficiency and scalability of these synthetic processes. These advancements are crucial for producing sufficient quantities of the compound for both research and commercial applications.

Recent research has also explored the pharmacokinetic properties of (3S)-N-methyloxolan-3-amine hydrochloride. Studies have indicated that this compound exhibits good oral bioavailability and moderate metabolic stability, suggesting its potential as a viable drug candidate. Additionally, preclinical studies have shown that it can be effectively formulated into oral tablets or injectable solutions, further enhancing its therapeutic applicability. These findings are particularly significant as they address key challenges in drug development, such as bioavailability and formulation stability.

The therapeutic potential of (3S)-N-methyloxolan-3-amine hydrochloride extends beyond oncology. Emerging research suggests that it may also have applications in treating neurological disorders due to its ability to cross the blood-brain barrier. Preliminary studies have indicated that it can modulate neurotransmitter release and receptor activity, potentially offering new treatments for conditions such as Alzheimer's disease and Parkinson's disease. These findings highlight the broad therapeutic scope of this compound and its relevance to ongoing research efforts in neurology.

In conclusion, (3S)-N-methyloxolan-3-amine hydrochloride (CAS No. 1292324-44-7) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique chemical structure, coupled with promising biological activities, makes it a valuable asset in drug development. The advancements in synthetic methodologies and pharmacokinetic studies further underscore its importance in modern medicinal chemistry. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing various therapeutic challenges.